2(1H)-Isoquinolineethanamine, 3,4-dihydro-a,a-dimethyl-

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-methylpropan-2-amine
• InChI: InChI=1S/C13H20N2/c1-13(2,14)10-15-8-7-11-5-3-4-6-12(11)9-15/h3-6H,7-10,14H2,1-2H3
• InChI Key: YDHKOMKDZBDUHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCC2=CC=CC=C2C1)N

Description

2(1H)-Isoquinolineethanamine, 3,4-dihydro-a,a-dimethyl- is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 42 (0.20 g, 0.91 mmol) in anhydrous THF (4 mL) at 0° C. was added LiAlH4 (1.0 M in THF, 3.0 mL, 3.0 mmol). The resulting mixture was heated under reflux overnight before it was allowed to cool to room temperature. Excess LiAlH4 was destroyed with slow addition of Na2SO4.10H2O at 0° C. until gas evolution ceased. The solids were filtered off and the filtrate was concentrated to give 43 (0.14 g, 79%).